1-Hydroxy-2-octanone

• IUPAC Name: 1-hydroxyoctan-2-one
• InChI: InChI=1S/C8H16O2/c1-2-3-4-5-6-8(10)7-9/h9H,2-7H2,1H3
• InChI Key: OGCKUGCNRAHIPG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(=O)CO
• Molecular Formula: C8H16O2
• DSSTOX Substance ID: DTXSID90445941
• Molecular Weight: 144.21 g/mol
• CAS RN: 7019-19-4

Description

1-Hydroxy-2-octanone is a chemical compound with the molecular formula C8H16O2 and a molecular weight of 144.214 g/mol. It is also known by other names such as 1-hydroxy-octan-2-one, 1-hydroxyoctan-2-one, and 1-hydroxyoctan-2-on.

Synthesis Analysis

The synthesis of 1-Hydroxy-2-octanone can be achieved through various methods. One such method involves the oxidation of 1,2-octanediol to 1-hydroxy-2-octanone using a Co supported on TiO2 P25 catalyst. Another approach involves the use of a heterogeneous transition-metal catalyst for fine chemical synthesis.

Molecular Structure Analysis

The molecular structure of 1-Hydroxy-2-octanone consists of eight carbon atoms, sixteen hydrogen atoms, and two oxygen atoms. The InChIKey of the compound is OGCKUGCNRAHIPG-UHFFFAOYAP.

Scientific Research Applications

Formation Yields in Chemical Reactions

1-Hydroxy-2-octanone is significant in understanding the formation yields of various compounds in chemical reactions. Aschmann et al. (2012) detailed the formation yields of 1,4-hydroxycarbonyls in OH radical-initiated reactions of ≥ C₅ n-alkanes in the presence of NO. This study is crucial for understanding the quantitative aspects of these reactions and the role of compounds like 1-Hydroxy-2-octanone in atmospheric chemistry (Aschmann, Arey, & Atkinson, 2012).

Aroma and Flavor Characteristics

The compound's role in flavor and fragrance is significant, as demonstrated by Liu et al. (2012). They investigated the preparation and characteristic odor of optically active 3-hydroxy-2-octanone, revealing its distinct mushroom-like, fresh grass odor. This highlights the compound's potential in the flavor and fragrance industry (Liu et al., 2012).

Catalytic Oxidation Processes

1-Hydroxy-2-octanone is also relevant in catalytic oxidation processes. Iwahama et al. (2000) developed an efficient method for the oxidation of alcohols to carbonyl compounds using molecular oxygen catalyzed by N-hydroxyphthalimide combined with a Co species, which resulted in significant yields of 2-octanone (Iwahama et al., 2000).

Computational Modeling in Chemistry

Computational models, such as those developed by MacCallum and Tieleman (2002), provide insights into the molecular dynamics of compounds like 1-octanol, which are structurally related to 1-Hydroxy-2-octanone. These models are crucial for understanding the behavior of these compounds at the molecular level (MacCallum & Tieleman, 2002).

Biocatalysis and Biochemical Transformations

In biocatalysis and biochemical transformations, enzymes are engineered to modify molecules like 1-Hydroxy-2-octanone. Peters et al. (2003) showcased the engineering of Cytochrome P450 BM-3 for the regio- and enantioselective hydroxylation of linear alkanes, a process vital for pharmaceutical and chemical industries (Peters, Meinhold, Glieder, & Arnold, 2003).

Material Science and Polymer Research

1-Hydroxy-2-octanone's derivatives are significant in material science. Jung et al. (2000) discussed the biosynthesis of novel bacterial poly(3-hydroxyalkanoates) using 2-octanone/octane, demonstrating the potential of these materials in biodegradable plastics and other advanced materials (Jung et al., 2000).

Safety and Hazards

While specific safety and hazard information for 1-Hydroxy-2-octanone is not available, it’s generally advisable to avoid contact with skin and eyes, avoid formation of dust and aerosols, and use personal protective equipment when handling similar chemical compounds.